Cas no 38605-63-9 (n-carbamyl-alpha-amino-isobutyric acid)
38605-63-9 structure
Product Name:n-carbamyl-alpha-amino-isobutyric acid
CAS No:38605-63-9
MF:C5H10N2O3
MW:146.144501209259
CID:923733
PubChem ID:4155322
Update Time:2025-04-19
n-carbamyl-alpha-amino-isobutyric acid Chemical and Physical Properties
Names and Identifiers
-
- n-carbamyl-alpha-amino-isobutyric acid
- 2-(carbamoylamino)-2-methylpropanoic acid
- A-aminoisobutyric acid
- AC1N4GY3
- AG-K-65835
- C.C-Dimethyl-hydantoinsaeure
- CTK7D3481
- N-(AMINOCARBONYL)-2-METHYLALANINE
- N-carbamoyl-2-amino-2-methyl propionic acid
- N-Carbamyl-
- ureidoisobutyric acid
- 38605-63-9
- FMXWPTBQTITILA-UHFFFAOYSA-N
- 2-Methyl-2-ureidopropanoic acid
- DTXSID10400017
- AKOS010514124
- SCHEMBL1132708
- N-Carbamyl-alpha-aminoisobutyric acid
-
- Inchi: 1S/C5H10N2O3/c1-5(2,3(8)9)7-4(6)10/h1-2H3,(H,8,9)(H3,6,7,10)
- InChI Key: FMXWPTBQTITILA-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)NC(N)=O)=O
Computed Properties
- Exact Mass: 146.0692
- Monoisotopic Mass: 146.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 92.42
n-carbamyl-alpha-amino-isobutyric acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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